Recommended suppliers

HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Nanjing Jubai Biopharm
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
Company nature: Private enterprises
CN Supplier
Bulk

Thiocarboxylic acid amides

Thiocarboxylic acid amides are a class of organic compounds derived from the reaction between thiocarboxylic acids and primary or secondary amines. These amides exhibit unique properties due to the presence of both carboxylic acid and thioether functionalities, making them valuable in various chemical applications. Structurally, these compounds contain a central carbon atom bonded to an amide group (-CONH2) and a thiocarbonyl group (-COS). The substitution pattern on the amide nitrogen and sulfur can vary widely, leading to a diverse array of functional groups. Thiocarboxylic acid amides are known for their stability in both acidic and basic conditions, which is advantageous in many chemical processes. In industrial applications, thiocarboxylic acid amides find use as intermediates in the synthesis of pharmaceuticals, agrochemicals, and dyes. They also serve as stabilizers in paints and coatings due to their ability to enhance film-forming properties and improve adhesion. Additionally, these compounds are utilized in polymer chemistry for imparting specific functionalities or improving mechanical properties. Their unique chemical nature makes thiocarboxylic acid amides indispensable tools in modern organic synthesis, offering a broad spectrum of opportunities across various industries.
Thiocarboxylic acid amides
  • Purification and Characterization of 4-Methyl-1,3-thiazole-5-carbaldehyde as a Key Intermediate in Biopharmaceutical Synthesis
    Purification and Characterization of 4-Methyl-1,3-thiazole-5-carbaldehyde as a Key Intermediate in Biopharmaceutical Synthesis Introduction to 4-Methyl-1,3-thiazole-5-carbaldehyde 4-Methyl-1,3-thiazole-5-carbaldehyde is a critical intermediate in the synthesis of various biopharmaceuticals and bioactive compounds. This compound belongs to the thiazole class, which has gained significant attention...
    2025-05-16
    Author： Douglas Perry
    Page View：265
  • Multilingual Translation Expertise in Pharmaceutical and Biological Chemistry: Navigating Complex Terminology Across Languages
    Multilingual Translation Expertise in Pharmaceutical and Biological Chemistry: Navigating Complex Terminology Across Languages The field of pharmaceutical and biological chemistry is characterized by intricate terminology that demands precision and clarity. As global collaboration in scientific research intensifies, the need for accurate multilingual translation becomes increasingly critical. This...
    2025-05-16
    Author： Anthony Ward
    Page View：426
    Score：5.0
  • Morpholinoethanesulfonic Acid: A Novel Chemical Entity in Biopharmaceuticals
    Morpholinoethanesulfonic Acid: A Novel Chemical Entity in Biopharmaceuticals Introduction to Morpholinoethanesulfonic Acid Morpholinoethanesulfonic acid (ME SA) is a novel chemical entity that has garnered significant attention in the field of biopharmaceuticals. This compound combines the structural features of morpholine and ethanesulfonic acid, making it a versatile tool for various...
    2025-05-20
    Author： Xin Su
    Page View：274
    Score：4.0
  • A Critical Review of Arctiin's Bioavailability and Pharmacokinetic Properties in Pharmaceutical Formulations
    A Critical Review of Arctiin's Bioavailability and Pharmacokinetic Properties in Pharmaceutical Formulations Introduction to Arctiin: Arctiin, a bioactive compound derived from traditional herbal medicine, has garnered significant attention due to its potential therapeutic applications. However, its clinical translation is hindered by challenges related to bioavailability and pharmacokinetic...
    2025-05-12
    Author： Fei Yan
    Page View：243
  • Morpholinoethanesulfonic Acid: A Critical Reagent in Chemical Biopharmaceutical Synthesis
    Morpholinoethanesulfonic Acid: A Critical Reagent in Chemical Biopharmaceutical Synthesis Product Introduction Morpholinoethanesulfonic acid is a specialized chemical reagent that has found significant applications in the fields of chemistry and biomedicine. Known for its unique structural features, this compound serves as an essential tool in various chemical syntheses, particularly in peptide...
    2025-05-20
    Author： Charles Anderson
    Page View：349

Recommended articles

  • The Role of Inulin-Sucrase in Starch Degradation and Its Applications in Chemical Biopharmaceuticals
    The Role of Inulin-Sucrase in Starch Degradation and Its Applications in Chemical Biopharmaceuticals Introduction: Inulin-sucrase, an enzyme derived from certain microorganisms, plays a pivotal role in the degradation of starch. This article explores its mechanism, applications in biopharmaceuticals, and significance in modern chemical biology. What is Inulin-Sucrase? Inulin-sucrase is a unique...
    2025-05-19
    Author： Jonathan Sanchez
    Page View： 501
  • The Role of Tween 80 in Pharmaceutical Formulations and Its Effects on Drug Delivery Systems
    2025-05-06
    Author： Yue Yu
    Page View： 498
  • Copper(II) Acetate Monohydrate: A Key Component in Modern Chemical Biopharmaceuticals
    Copper(II) Acetate Monohydrate: A Key Component in Modern Chemical Biopharmaceuticals What is Copper(II) Acetate Monohydrate? Copper(II) acetate monohydrate is a chemical compound with the formula Cu(OAc) 2 ·H 2 O. It is a coordination complex of copper in the +2 oxidation state, where two acetate ligands and one water molecule are coordinated to the central copper ion. This compound has been...
    2025-05-16
    Author： Elizabeth Thomas
    Page View： 497
  • Unlocking the Therapeutic Potential of Alanine in Chemical Biopharmaceuticals
    Unlocking the Therapeutic Potential of Alanine in Chemical Biopharmaceuticals Introduction: Alanine, a fundamental amino acid, has garnered significant attention in the realms of chemistry and biomedicine for its versatile therapeutic applications. This article delves into the multifaceted roles of alanine in chemical biopharmaceuticals, exploring its structural properties, biological functions,...
    2025-05-22
    Author： John Smith
    Page View： 494
  • Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges
    Triethylene Glycol in Biopharmaceutical Applications: A Review of Its Potential and Challenges Triethylene glycol (TEG) is a versatile compound with significant applications across various industries, including biopharmaceuticals. Known for its unique chemical properties, TEG has gained attention as a valuable component in drug delivery systems, solubilization agents, and formulation aids. This...
    2025-05-20
    Author： Xiaomei Zhu
    Page View： 493
  • Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals
    Sarolaner - A Novel and Potent Chemosterilant with Implications in Chemical Biopharmaceuticals Introduction to Sarolaner Sarolaner is a groundbreaking compound that has emerged as a novel chemosterilant with significant potential in the field of biomedicine. Chemosterilants are chemicals used to induce sterility, and sarolaner stands out due to its potency, specificity, and minimal adverse...
    2025-05-21
    Author： Matthew Martin
    Page View： 488
    Score： 3.5

Recommended products